N-[5-(2-anilino-2-oxoethyl)sulfanyl-1,3,4-thiadiazol-2-yl]-4-phenylbenzamide

• IUPAC Name: N-[5-(2-anilino-2-oxoethyl)sulfanyl-1,3,4-thiadiazol-2-yl]-4-phenylbenzamide
• InChI: InChI=1S/C23H18N4O2S2/c28-20(24-19-9-5-2-6-10-19)15-30-23-27-26-22(31-23)25-21(29)18-13-11-17(12-14-18)16-7-3-1-4-8-16/h1-14H,15H2,(H,24,28)(H,25,26,29)
• InChI Key: HAVFZQFGGUSKMT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)C(=O)NC3=NN=C(S3)SCC(=O)NC4=CC=CC=C4
• Molecular Formula: C23H18N4O2S2
• Molecular Weight: 446.5 g/mol

Description

N-[5-(2-anilino-2-oxoethyl)sulfanyl-1,3,4-thiadiazol-2-yl]-4-phenylbenzamide is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Enzyme Inhibition Applications

N-[5-(2-anilino-2-oxoethyl)sulfanyl-1,3,4-thiadiazol-2-yl]-4-phenylbenzamide and its derivatives have been investigated for their enzyme inhibition properties. For instance, compounds incorporating thiadiazole moieties have been studied for their inhibitory effects on carbonic anhydrase isozymes, which are crucial for catalyzing the synthesis of bicarbonate ion from carbon dioxide and water. These compounds have shown inhibitory activities in the nanomolar range against human carbonic anhydrase I and II, highlighting their potential for therapeutic applications in conditions where enzyme modulation is beneficial (Gokcen et al., 2016).

Antimicrobial and Antitubercular Agents

Thiadiazole derivatives have demonstrated significant antimicrobial and antitubercular activities. Research has identified these compounds as potent antituberculosis agents, showing outstanding in vitro activity against Mycobacterium tuberculosis and multidrug-resistant strains. Their high selectivity and low toxicity in mammalian cell lines suggest their potential as targeted antimicrobial therapies (Karabanovich et al., 2016).

Anticancer Properties

The structural features of thiadiazole derivatives have been explored for their anticancer properties through the pharmacophore hybridization approach. Such compounds have been synthesized and evaluated for their anticancer activity, presenting a cost-effective strategy for developing novel anticancer agents. These studies provide insights into designing drug-like molecules with potential applications in cancer therapy (Yushyn et al., 2022).

Central Nervous System (CNS) Activity

Research into 2-amino-5-sulfanyl-1,3,4-thiadiazole derivatives has revealed their potential in affecting central nervous system activity. Some of these compounds exhibit antidepressant and anxiolytic properties, comparable to reference drugs such as Imipramine and Diazepam. This highlights their potential as new therapeutic agents for treating CNS disorders (Clerici et al., 2001).